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Compound of Interest

Compound Name: Methylstat

Cat. No.: B608995

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of Methylstat.

Methylstat is a potent, cell-permeable inhibitor of the Jumonji C (JmjC) domain-containing
histone demethylases (JHDMSs). As a bioactive compound under investigation for its therapeutic
potential, particularly in oncology, it requires careful handling to ensure the safety of laboratory
personnel and the integrity of experimental outcomes. This document provides essential,
immediate safety and logistical information, including operational and disposal plans, to support
your research and development activities.

Immediate Safety and Handling Precautions

While a specific Occupational Exposure Limit (OEL) for Methylstat has not been established,
its nature as a potent enzyme inhibitor warrants the adoption of stringent safety protocols. The
following personal protective equipment (PPE) is mandatory when handling Methylstat in its
solid form or in solution.

Personal Protective Equipment (PPE)
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PPE Category

Item

Specification

Rationale

Hand Protection

Nitrile Gloves

Double-gloving is

recommended.

Prevents skin contact
and absorption. The
outer glove can be
removed if
contaminated,
protecting the inner

glove and skin.

Eye Protection

Safety Goggles with
Side Shields

Must be worn at all
times in the

laboratory.

Protects eyes from
splashes of solutions
or accidental
aerosolization of the

powder.

Body Protection

Laboratory Coat

Buttoned and with full-

length sleeves.

Provides a barrier
against spills and
contamination of

personal clothing.

Respiratory Protection

N95 Respirator or
higher

Required when
handling the solid
powder outside of a
certified chemical
fume hood or
ventilated balance

enclosure.

Minimizes the risk of
inhaling the fine
powder, which can
have unforeseen

health effects.

Operational Plan: From Receipt to Use

A systematic approach to handling Methylstat from the moment it arrives in the laboratory to its
experimental use is critical for safety and for preserving the compound's integrity.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
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o Label: Ensure the container is clearly labeled with the compound name, date of receipt, and
any hazard warnings.

o Storage: Methylstat is a white to beige powder.[1] It should be stored at 2-8°C for short-term
storage and should be protected from light.[1] For long-term storage of solutions, aliquoting
and storing at -20°C or -80°C is recommended to avoid repeated freeze-thaw cycles.[2]

Preparation of Solutions

o Ventilation: All weighing of the solid compound and preparation of stock solutions should be
performed in a certified chemical fume hood or a ventilated balance enclosure to minimize
inhalation exposure.

e Solubility: Methylstat has the following reported solubilities:
o DMSO: >5 mg/mL[1]
o DMF: 25 mg/mL[3]
o DMSO:PBS (pH 7.2) (1:40): 0.02 mg/mL[3]

e Procedure:

[¢]

Don all required PPE.

[¢]

Carefully weigh the desired amount of Methylstat powder in a fume hood.

[e]

Add the appropriate solvent to the powder in a sterile, sealed container.

o

If necessary, sonication can be used to aid dissolution.

[¢]

Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

Proper disposal of Methylstat and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection

e Solid Waste:

[e]

Unused or expired Methylstat powder.

Contaminated PPE (gloves, disposable lab coats, respirator filters).

o

[¢]

Contaminated lab supplies (weigh boats, pipette tips, etc.).

Procedure: All solid waste contaminated with Methylstat should be collected in a

[e]

dedicated, clearly labeled hazardous waste container.
e Liquid Waste:
o Excess or expired Methylstat solutions.
o Solvents used to rinse contaminated glassware.

o Procedure: All liquid waste containing Methylstat should be collected in a dedicated,
clearly labeled hazardous waste container for liquid chemical waste. Do not pour down the
drain.

Disposal Method

All waste contaminated with Methylstat should be disposed of as hazardous chemical waste
through your institution's environmental health and safety (EHS) office. Follow all local, state,
and federal regulations for hazardous waste disposal.

Quantitative Data Summary
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Property Value Source
Molecular Weight 505.56 g/mol [1]
Appearance White to beige powder [1]
Storage Temperature 2-8°C [1]
Solubility in DMSO >5 mg/mL [1]
Solubility in DMF 25 mg/mL [3]

Solubility in DMSO:PBS (pH

7.2) (1:40) 0.02 mg/mL [3]

Experimental Workflow Diagram
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Methylstat Handling Workflow
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Caption: Workflow for the safe handling of Methylstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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